Cas no 2256709-52-9 ((1-(methyl-d3)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(methyl-d3)-1H-pyrazol-4-yl)boronic acid
• CAS No: 2256709-52-9
• MF: C₄H₇BN₂O₂
• MW: 128.94006562233
• CID: 6815808
• PubChem ID: 140674813
• Update Time: 2025-03-02

(1-(methyl-d3)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-pyrazoleboronic Acid-d3
• [1-(trideuteriomethyl)pyrazol-4-yl]boronic acid
• (1-(methyl-d3)-1H-pyrazol-4-yl)boronic acid
• 2256709-52-9
• CS-19063

• Inchi： 1S/C4H7BN2O2/c1-7-3-4(2-6-7)5(8)9/h2-3,8-9H,1H3/i1D3
• InChI Key： RYGOBSYXIIUFOR-FIBGUPNXSA-N
• SMILES： OB(C1C=NN(C([2H])([2H])[2H])C=1)O

Computed Properties

• Exact Mass: 129.0788879Da
• Monoisotopic Mass: 129.0788879Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų